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Compound of Interest

Compound Name: NETICONAZOLE

CAS No.: 111788-99-9

Cat. No.: B1141628 Get Quote

Part 1: Executive Safety Directives
Do NOT treat Neticonazole as general chemical waste. Neticonazole is a potent imidazole

antifungal agent. While its acute toxicity to humans is moderate, its aquatic toxicity (H411) and

persistence in the environment are the primary drivers for its strict disposal protocols. Improper

disposal into municipal water systems contributes to the growing crisis of antifungal resistance

in environmental reservoirs.

Immediate Action Plan:

Zero-Drain Policy: Under no circumstances shall Neticonazole (solid or solution) be poured

down the sink.[1]

Segregation: Isolate from strong oxidizers to prevent exothermic reactions involving the

thioether moiety.

Destruction: The only validated destruction method is high-temperature incineration

equipped with scrubbers for sulfur and nitrogen oxides.

Part 2: Chemical Rationale & Hazard Assessment
To ensure compliance, researchers must understand the causality behind these protocols.

The Mechanism of Environmental Hazard
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Neticonazole functions by inhibiting lanosterol 14α-demethylase (CYP51), an enzyme

essential for ergosterol synthesis in fungal cell membranes.[1]

Ecological Impact: This same mechanism affects non-target aquatic organisms, disrupting

sterol biosynthesis in algae and fish.

Chemical Stability: The imidazole ring structure is thermally stable and resistant to

hydrolysis, meaning it does not degrade rapidly in wastewater treatment plants (WWTPs).

Physicochemical Properties Relevant to Disposal
Property Value Disposal Implication

CAS Number 130773-02-3 (HCl salt)
Unique identifier for waste

manifesting.[1]

Molecular Formula C₁₇H₂₂N₂OS[1][2] · HCl

Contains Sulfur and Nitrogen.

Incineration will generate SOx

and NOx gases; requires

scrubbed incineration.

Solubility
Soluble in DMSO, Methanol;

Low in Water

Liquid waste will likely be

organic solvent-based,

increasing flammability risks.[1]

Hazard Codes
H411 (Toxic to aquatic life),

H302 (Harmful if swallowed)

Mandates "Marine Pollutant"

labeling for transport.

Part 3: Waste Segregation Strategy
Effective disposal begins at the bench. You must segregate waste streams based on physical

state and concentration to ensure downstream incinerator compatibility.

Visualizing the Segregation Logic
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Figure 1: Decision tree for segregating Neticonazole waste streams to ensure compatibility

with commercial incineration protocols.

Part 4: Detailed Disposal Protocol
Step 1: Personal Protective Equipment (PPE)
Before handling waste, verify the following PPE matrix. This is a self-validating safety step: if

you do not have the specific glove type, do not proceed.
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Protection Zone Requirement Rationale

Respiratory N95 or P100 Respirator

Required if handling dry

powder to prevent inhalation of

particulates.[1]

Dermal (Hands) Nitrile Gloves (Double Layer)

0.11mm minimum thickness.[1]

Latex is permeable to many

organic solvents used with this

API.

Ocular Chemical Splash Goggles

Safety glasses are insufficient

for liquid transfer due to splash

risk.

Body Lab Coat (Buttoned) Standard barrier protection.[3]

Step 2: Containment Procedures
A. Solid Waste (Powder & Contaminated Debris)

Collect all weigh boats, contaminated paper towels, and used gloves.

Place in a clear, wide-mouth HDPE (High-Density Polyethylene) jar.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "Neticonazole Hydrochloride, Solid Debris."

Hazard Checkbox: Toxic, Environmental Hazard.[4]

B. Liquid Waste (Stock Solutions)

Never mix Neticonazole waste with oxidizing acids (Nitric, Perchloric) or strong bases. The

thioether group in Neticonazole can oxidize exothermically.

Segregate based on the solvent (Halogenated vs. Non-Halogenated) as shown in Figure 1.

Use amber glass bottles or HDPE carboys.
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Leave 10% headspace in the container to allow for thermal expansion.

Step 3: Final Handoff
Tighten all caps securely.

Wipe the exterior of the container with a damp paper towel (dispose of towel as solid waste).

Transfer to your facility's Central Accumulation Area (CAA).

Request pickup for High-Temperature Incineration.

Part 5: Spill Management & Emergency Response
In the event of a powder spill, do not use water initially. Water spreads the contamination and

increases the surface area for aquatic release.

1. ASSESS
Isolate area, alert personnel

2. PPE UP
Don respirator & double gloves

3. CONTAIN
Cover with absorbent pads (Liquids)

OR
Gently cover to prevent dust (Solids)

4. CLEAN
Scoop/Sweep (No Dust)
Place in Waste Container

5. DECONTAMINATE
Wash area with soap & water
Collect rinsate as HazWaste

Click to download full resolution via product page

Figure 2: Emergency response loop for Neticonazole spills.[1] Note that the final

decontamination step requires collecting the water used for cleaning.

Spill Cleanup Protocol:

Isolate: Mark the area.

Dry Clean: For powder, use a scoop or stiff paper to lift the powder. Avoid creating dust.[1][4]

[5][6][7]

Wet Clean: Once bulk powder is removed, clean the surface with soap and water.

Capture: Absorb the soapy water with paper towels. Do not flush this water down the drain.

Dispose of the wet towels as hazardous solid waste.
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Part 6: Regulatory Compliance (US/International)
RCRA (USA): Neticonazole is not typically P-listed or U-listed, but it must be characterized

as hazardous due to toxicity.[1] It generally falls under "Non-specific source wastes" or is

characterized by the generator based on SDS data (Toxicity).

European Waste Catalogue (EWC): Classify under 18 01 08 (Cytotoxic and cytostatic

medicines) or 07 05 13 (Solid wastes containing hazardous substances).[1]

Transport (DOT/IATA):

UN Number: UN 3077 (Environmentally hazardous substance, solid, n.o.s.)[1]

Class: 9

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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